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Compound of Interest

Compound Name: Chroman-7-carboxylic acid

CAS No.: 527681-33-0

Cat. No.: B1592597

Get Quote

Chroman-7-carboxylic acid (CAS: 20513-92-8) is a bicyclic organic acid commonly used as a

pharmacophore in medicinal chemistry.[1][2] While it is not classified as a P-listed or U-listed

acute hazardous waste under RCRA (Resource Conservation and Recovery Act), its disposal

requires strict adherence to segregation protocols to prevent downstream incompatibility and

regulatory violations.[1]

Critical Directive: Do NOT attempt elementary neutralization (mixing with bases) as a primary

disposal method without a specific treatment permit.[1] The standard and safest route for

research quantities is off-site thermal destruction (incineration) via a licensed hazardous waste

vendor.

Hazard Triage & Chemical Profile
Before initiating disposal, you must validate the material's state and hazard profile. This

dictates the waste stream selection.
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Parameter Data / Specification Operational Implication

CAS Number 20513-92-8
Use for waste manifesting and

inventory tracking.[1][2]

Physical State Solid (Powder/Crystalline)
Dust Hazard: Use N95 or fume

hood during transfer.[1][2]

Acidity (pKa) ~4.2 (Predicted)
Corrosive Potential: Segregate

from bases and cyanides.[1][2]

Solubility
Low (Water), High (DMSO,

MeOH)

dictates "Solid Waste" vs.

"Solvent Waste" streams.[1][2]

GHS Hazards
H315 (Skin), H319 (Eye), H335

(Resp)

PPE: Nitrile gloves, safety

glasses, lab coat required.[1]

[2]

RCRA Code
Not Listed (Specific); D002 (if

pH < 2)

Treat as Non-Regulated

Chemical Waste unless mixed

with solvents.[1][2]

Senior Scientist Insight: The chroman ring system is electron-rich. Mixing this acid with strong

oxidizing agents (e.g., Nitric Acid, Chromic Acid) in a waste container can lead to ring oxidation

and exothermic decomposition.[1] Strict segregation from oxidizers is mandatory.

Disposal Decision Logic (Workflow)
The following logic gate determines the correct waste stream based on the physical state of

your generated waste.
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Waste Generation:
Chroman-7-carboxylic acid

Determine Physical State
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(Pure or contaminated solids)
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Check Solvent Type

Apply Hazardous Waste Label
(Constituents + %)

Stream B: Halogenated
Solvent Waste

(e.g., DCM, Chloroform)

 Contains Halogens

Stream C: Non-Halogenated
Solvent Waste

(e.g., MeOH, DMSO)

 No Halogens

Move to Satellite
Accumulation Area (SAA)

Click to download full resolution via product page

Figure 1: Decision tree for segregating Chroman-7-carboxylic acid waste based on physical

state and solvent composition.
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Protocol A: Solid Waste (Pure Substance or
Contaminated Debris)
Applicability:[1][3][4][5] Expired reagents, weighing paper, contaminated gloves, or failed

reaction solids.[1]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is

acceptable but poses a breakage risk for solids.

Transfer:

Perform all transfers inside a chemical fume hood to capture fugitive dust (H335 hazard).

[1]

Do not sweep spill debris into the general trash.

Labeling:

Label as "Hazardous Waste - Solid Organic."[1]

List constituents: "Chroman-7-carboxylic acid (100%)" or "Debris contaminated with

Chroman-7-carboxylic acid."[1][2]

Check "Irritant" on the hazard checkbox.

Protocol B: Liquid Waste (Solutions)
Applicability: HPLC effluent, mother liquors from recrystallization, or reaction mixtures.[1]

Compatibility Check: Ensure the solvent carrier is compatible with the waste container (e.g.,

do not put chloroform solutions in standard polystyrene; use glass or fluorinated HDPE).

Segregation:

If dissolved in DCM/Chloroform: Dispose in Halogenated Waste.

If dissolved in Methanol/Ethyl Acetate/DMSO: Dispose in Non-Halogenated Waste.
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Acidity Warning: If the solution is highly acidic (pH < 2) due to added mineral acids, ensure

the waste container is vented or approved for corrosives. Do not mix with cyanide or

sulfide waste streams (risk of HCN/H2S gas generation).

Labeling:

List all solvents and the approximate percentage of Chroman-7-carboxylic acid.

Example: "Methanol (95%), Chroman-7-carboxylic acid (5%)."

Regulatory Compliance (RCRA & SAA)
To maintain compliance with the EPA's Resource Conservation and Recovery Act (RCRA), you

must manage the Satellite Accumulation Area (SAA) correctly.[1]

Closed Container Rule: The waste container must remain tightly closed at all times except

when actively adding waste. A funnel left in an open bottle is a Tier 1 violation.

Point of Generation: The waste must be stored at or near the point of generation (i.e., your

lab bench or hood) and under the control of the operator.

Dating: Do not date the tag until the container is full. Once full, date it and move it to the

Central Accumulation Area (CAA) within 3 days (timeline varies by local institutional policy,

usually <72 hours).[1]

Emergency Contingencies
Spill Management (Solid Powder):

Isolate: Alert nearby personnel.

PPE: Don nitrile gloves, lab coat, and safety goggles.[1] If the powder is fine and airborne,

use a fitted N95 respirator.

Containment: Cover the spill with wet paper towels (to prevent dust dispersion) or use a

dedicated spill pillow.
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Cleanup: Scoop material into a waste bag. Wipe the surface with a soap/water solution

(Chroman-7-carboxylic acid is slightly soluble in water; soap helps emulsify).[1]

Disposal: Treat all cleanup materials as Solid Hazardous Waste (Protocol A).

First Aid (Exposure):

Skin Contact: Wash with soap and water for 15 minutes.[6][7] The acid is an irritant;

immediate washing usually prevents chemical burns.

Eye Contact: Flush with water for 15 minutes.[6][7][8][9] Seek medical attention if irritation

persists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://www.fishersci.es/store/msds?partNumber=10266004&countryCode=ES&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13552&PLANT=d__ALF
https://www.fishersci.ca/store/msds?partNumber=CC76101CB&productDescription=chroman-8-carboxylic-acid-97-thermo-scientific&language=en&countryCode=CA
https://pim-resources.coleparmer.com/sds/10256.pdf
https://www.chemimpex.com/products/20599
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/The_Basics_of_General_Organic_and_Biological_Chemistry_(Ball_et_al.)/15%3A_Organic_Acids_and_Bases_and_Some_of_Their_Derivatives/15.03%3A_Physical_Properties_of_Carboxylic_Acids
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/properties-carboxylic-acids/
https://ecampusontario.pressbooks.pub/orgbiochemsupplement/chapter/properties-carboxylic-acids/
https://www.benchchem.com/product/b1592597/docs#executive-summary-the-why-and-how-of-compliance
https://www.benchchem.com/product/b1592597/docs#executive-summary-the-why-and-how-of-compliance
https://www.benchchem.com/product/b1592597/docs#executive-summary-the-why-and-how-of-compliance
https://www.benchchem.com/product/b1592597/docs#executive-summary-the-why-and-how-of-compliance
https://www.benchchem.com/product/b1592597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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